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Compound of Interest

Compound Name: NF546 hydrate

Cat. No.: B15571393 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for NF546 hydrate (CAS 1006028-37-0) is not

readily available in public databases. The SDS is the primary source of detailed safety,

handling, and disposal information for a specific chemical. Therefore, the following guidance is

based on general best practices for the disposal of research-grade chemicals of unknown or

not fully characterized hazards. It is imperative that you consult with your institution's

Environmental Health and Safety (EHS) department for specific disposal instructions.

NF546 hydrate is a selective non-nucleotide P2Y11 agonist used in research to study its

effects on cellular signaling pathways, such as the release of interleukin-8 from human

monocyte-derived dendritic cells. Due to its specialized and research-focused application,

comprehensive public safety and disposal documentation is limited.

General Step-by-Step Disposal Procedure for
Research-Grade Chemicals
For novel or specialized compounds like NF546 hydrate where a specific SDS is unavailable,

the chemical should be treated as potentially hazardous. The following procedure outlines a

safe and compliant approach for managing its waste.

Personal Protective Equipment (PPE): Before handling NF546 hydrate, at a minimum, wear

standard laboratory PPE, including a lab coat, safety glasses or goggles, and chemical-

resistant gloves.
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Waste Identification and Segregation:

Treat all waste containing NF546 hydrate (e.g., unused solid, solutions, contaminated

vials, pipette tips) as hazardous chemical waste.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed by a qualified chemist or your EHS department. Mixing incompatible chemicals

can lead to dangerous reactions.[1]

Waste Collection and Labeling:

Collect waste in a designated, leak-proof container with a secure lid.

The container must be clearly labeled with the words "Hazardous Waste."[1]

The label should also include:

The full chemical name: "NF546 hydrate" and its CAS number "1006028-37-0." Avoid

using abbreviations.[1]

The approximate concentration and quantity of the waste.

The date when the waste was first added to the container.[1]

The name of the principal investigator and the laboratory location.[1]

A statement such as "Hazards Not Fully Known."[1]

Storage of Chemical Waste:

Store the waste container in a designated, well-ventilated, and secure area, away from

general laboratory traffic.

Ensure the storage area is equipped with secondary containment to control any potential

spills.[1]

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department. This is the

most critical step. EHS professionals are trained to manage and dispose of hazardous and

unknown chemical waste in compliance with all federal, state, and local regulations.[2][3]

[4][5]

Provide the EHS department with all available information about NF546 hydrate.

Follow their specific instructions for the final pickup and disposal of the waste. Disposal

companies will not accept unknown chemical waste without proper characterization.[2][5]

Quantitative Data for NF546 Hydrate
Due to the limited public information, a comprehensive set of physical and chemical properties

for NF546 hydrate is not available. The following data has been compiled from vendor and

research sources:

Property Value

Chemical Name

4,4′-(Carbonylbis(imino-3,1-phenylene-

carbonylimino-3,1-(4-methyl-

phenylene)carbonylimino))-bis(1,3-xylene-

alpha,alpha′-diphosphonic acid tetrasodium salt)

hydrate

Molecular Formula C₄₇H₄₄N₆O₁₇P₄·4Na (anhydrous)

Molecular Weight 1180.74 g/mol (anhydrous)

CAS Number 1006028-37-0 (anhydrous)

Description A selective non-nucleotide P2Y11 agonist.

Experimental Protocols
As NF546 hydrate is a research chemical, its use is confined to experimental settings. A key

cited experiment involves its use to stimulate the release of interleukin-8 from human

monocyte-derived dendritic cells. In such an experiment, NF546 hydrate was shown to have a

pEC₅₀ of 6.27 and was found to be relatively selective for the P2Y11 receptor over other P2Y

and P2X receptors.
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Disposal Workflow
The following diagram illustrates the general decision-making process for the disposal of a

research chemical with limited safety information.
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Step 1: Preparation

Step 2: Assessment & Collection

Step 3: Consultation & Disposal

Start: Have Chemical Waste for Disposal

Wear Appropriate PPE
(Lab coat, gloves, safety glasses)

Is a Safety Data Sheet (SDS)
 with disposal instructions available?

Follow SDS-specific instructions.
Collect and label waste accordingly.

Yes

Treat as 'Hazards Not Fully Known'.
Collect in a dedicated, sealed container.

No

CONTACT INSTITUTIONAL
ENVIRONMENTAL HEALTH & SAFETY (EHS)

Label container with:
- 'Hazardous Waste'

- Full Chemical Name & CAS Number
- PI Name & Location

- Accumulation Start Date

Provide all available information to EHS.

Follow EHS instructions for waste pickup and final disposal.

End: Waste Disposed of Safely and Compliantly

Click to download full resolution via product page

Caption: General workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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